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Compound of Interest

Compound Name: 4-Bromo-1,3-benzodioxole

Cat. No.: B1272940

4-Bromo-1,3-benzodioxole: A Technical Safety
and Handling Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling
precautions for 4-Bromo-1,3-benzodioxole (CAS No: 6698-13-1). The information is compiled
from various safety data sheets (SDS) to ensure a thorough understanding of the potential
hazards and the necessary safety measures for laboratory and professional use.

Hazard Identification and Classification

4-Bromo-1,3-benzodioxole is classified as a hazardous substance according to the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS).[1][2] The primary
hazards are associated with irritation to the skin, eyes, and respiratory system.

GHS Hazard Statements:[1][2][3][4]
e H315: Causes skin irritation.
e H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.
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Signal Word: Warning[2][3][4]
GHS Pictogram:
o lbualt text

Physical and Chemical Properties

A summary of the key physical and chemical properties of 4-Bromo-1,3-benzodioxole is
presented in the table below. Please note that some data points are not consistently available
across all sources.

Property Value Source
Molecular Formula C7HsBrO:z 516171
Molecular Weight 201.02 g/mol [51[6]1[7]

CAS Number 6698-13-1 [LI5107819NL 0]
Appearance Not specified

Boiling Point 238.3 £ 29.0 °C at 760 mmHg [5]

Flash Point 109.7 +£19.8 °C [5]

Density 1.7 +0.1 g/cm3 [5]

Vapor Pressure 0.1 £ 0.5 mmHg at 25°C [5]

Toxicological Information

Detailed toxicological studies, such as LD50 or LC50 data, for 4-Bromo-1,3-benzodioxole are
not readily available in the public domain.[5][6] The primary toxicological concerns are its
irritant properties.

o Acute Toxicity: No data available. The substance has not been classified as harmful by
ingestion based on the lack of animal or human evidence.[1]

o Skin Corrosion/Irritation: Causes skin irritation.[1][2][3][4][5]
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e Serious Eye Damage/Irritation: Causes serious eye irritation.[1][2][3][4][5]

o Respiratory or Skin Sensitization: Prolonged or repeated exposure may cause allergic
reactions in certain sensitive individuals.[6]

e Germ Cell Mutagenicity: No data available.[6]
o Carcinogenicity: Not listed as a carcinogen by IARC, ACGIH, or NTP.[5][6]
o Reproductive Toxicity: No data available.[6]

e Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[1][2][3][4]
[6]

o Specific Target Organ Toxicity (Repeated Exposure): No data available.[6]

Experimental Protocols and Signaling Pathways: Detailed experimental protocols for the
toxicological assessment of 4-Bromo-1,3-benzodioxole are not publicly available. Similarly,
information regarding the specific biochemical and signaling pathways involved in its toxic
effects has not been documented in the reviewed safety data sheets.

Handling Precautions and Personal Protective
Equipment (PPE)

Safe handling of 4-Bromo-1,3-benzodioxole is crucial to prevent exposure and adverse health
effects. The following precautions should be strictly adhered to.

Engineering Controls

» Work in a well-ventilated area, preferably in a chemical fume hood.[1][2][5]

o Ensure that eyewash stations and safety showers are readily accessible.[2][5]

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment when
handling 4-Bromo-1,3-benzodioxole.
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Body Part

Protection

Standard

Eyes/Face

Safety glasses with side-
shields or chemical goggles.
Face shield if there is a splash

hazard.

EN166 (EU) or ANSI 287.1
(US)

Skin

Chemical-resistant gloves
(e.g., nitrile rubber). Protective

clothing, such as a lab coat.

Respiratory

For nuisance exposures, a
P95 (US) or P1 (EU) particle
respirator may be used. For
higher-level protection, use an
OV/AG/P99 (US) or ABEK-P2
(EU) respirator.[6]

NIOSH (US) or CEN (EU)

approved

General Hygiene Practices

» Avoid all personal contact, including inhalation.[1]

e Wash hands thoroughly after handling.[1]

» Do not eat, drink, or smoke in areas where the chemical is handled or stored.[1]

» Contaminated work clothing should be laundered separately before reuse.[1]

First-Aid Measures

In case of exposure, follow these first-aid procedures and seek medical attention.
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Exposure Route

First-Aid Measures

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.[5]

[6]

Skin Contact

Immediately flush skin with plenty of water for at
least 15 minutes while removing contaminated
clothing and shoes. Seek medical attention if

irritation persists.[5][6]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[1][5]

[6]

Ingestion

Do not induce vomiting. Wash out mouth with
water. Never give anything by mouth to an

unconscious person. Seek medical attention.[5]

[6]

Storage and Disposal

» Storage: Store in a cool, dry, and well-ventilated place.[5][6] Keep the container tightly

closed.[2][5][6]

o Disposal: Dispose of waste in accordance with local, state, and federal regulations.[1] This

may involve using a licensed professional waste disposal service.[6]

Accidental Release Measures

o Minor Spills: Absorb the spill with inert material (e.g., sand, earth, vermiculite) and place it in

a suitable, labeled container for disposal.[1][5]

o Major Spills: Evacuate the area and move upwind.[1] Wear appropriate personal protective

equipment, including respiratory protection.[1] Prevent the spill from entering drains or
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waterways.[1]

Fire-Fighting Measures

o Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-resistant
foam.[5][6]

o Specific Hazards: The substance is not considered a significant fire risk; however, containers
may burn.[1] It may emit corrosive fumes in a fire.[1]

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[5]

Safe Handling Workflow

The following diagram illustrates a logical workflow for the safe handling of 4-Bromo-1,3-
benzodioxole in a laboratory setting.
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Safe handling workflow for 4-Bromo-1,3-benzodioxole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [4-Bromo-1,3-benzodioxole safety data sheet and
handling precautions]. BenchChem, [2026]. [Online PDF]. Available at:
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sheet-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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